2-({[4-(Acetylamino)phenyl]sulfonyl}amino)-4-(methylthio)butanoic acid

• IUPAC Name: 2-[(4-acetamidophenyl)sulfonylamino]-4-methylsulfanylbutanoic acid
• InChI: InChI=1S/C13H18N2O5S2/c1-9(16)14-10-3-5-11(6-4-10)22(19,20)15-12(13(17)18)7-8-21-2/h3-6,12,15H,7-8H2,1-2H3,(H,14,16)(H,17,18)
• InChI Key: RJJGSJXGOJEVFB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC(CCSC)C(=O)O
• Molecular Formula: C13H18N2O5S2
• DSSTOX Substance ID: DTXSID90389553
• Molecular Weight: 346.4 g/mol
• CAS RN: 92034-59-8

Description

2-({[4-(Acetylamino)phenyl]sulfonyl}amino)-4-(methylthio)butanoic acid, also known as AMSA, is a synthetic compound that has been widely used in scientific research for its ability to inhibit DNA topoisomerase II. This enzyme plays a crucial role in DNA replication and cell division, making it an important target for cancer treatment.

Scientific Research Applications

Synthesis and Chemical Modification

• 2-({[4-(Acetylamino)phenyl]sulfonyl}amino)-4-(methylthio)butanoic acid and its derivatives are used in the synthesis of various chemical compounds. For example, its analogs are involved in the synthesis of substituted 2(5H)-furanones, which are achieved through reactions involving dianions of (phenylthio) acetic acid and its homologs with epoxides (Iwai et al., 1977). Similarly, a study by Ukrainets et al. (2014) discusses the cyclization of related compounds to form specific anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid (Ukrainets et al., 2014).

Biological Applications

• The compound and its derivatives have potential biological applications. A study by El-Hashash and Rizk (2013) mentions the use of related compounds in the synthesis of antibacterial and antifungal activities of novel α-amino acids and heterocyclic compounds (El-Hashash & Rizk, 2013). Furthermore, Zareef et al. (2008) report on the novel cyclization of phenylsulfonamido butanoic acids to their corresponding pyrrolidin-2-ones, which are evaluated for antimicrobial activity (Zareef et al., 2008).

Chemical Analysis and Characterization

• Research also involves the chemical analysis and characterization of compounds structurally related to 2-({[4-(Acetylamino)phenyl]sulfonyl}amino)-4-(methylthio)butanoic acid. For instance, Rimbault et al. (1993) discuss the organic acid analysis in cultures of a thermophilic sulfur-dependent anaerobic archaeon, identifying related compounds (Rimbault et al., 1993).

Medicinal Chemistry

• In medicinal chemistry, related compounds are synthesized and evaluated for their potential pharmaceutical applications. For example, Darwish et al. (2014) study the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety for use as antimicrobial agents (Darwish et al., 2014).

Material Sciences

• The compound and its derivatives also find applications in material sciences, such as in the study of Villa and Warren (1994), who report on the rearrangement of tris(phenylthio)butanols, indicating potential applications in developing new materials or chemical processes (Villa & Warren, 1994).